Cas no 1261994-88-0 (2-(2,3-Dichlorophenyl)-3-hydroxypyridine)

• Product Name: 2-(2,3-Dichlorophenyl)-3-hydroxypyridine
• CAS No: 1261994-88-0
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD18312342
• CID: 2768221
• PubChem ID: 53218030
• Update Time: 2025-06-09

2-(2,3-Dichlorophenyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-DICHLOROPHENYL)-3-HYDROXYPYRIDINE
• AKOS017558092
• DTXSID70683021
• 1261994-88-0
• MFCD18312342
• 2-(2,3-Dichlorophenyl)-3-hydroxypyridine, 95%
• 2-(2,3-Dichlorophenyl)-3-hydroxypyridine

• MDL： MFCD18312342
• Inchi： 1S/C11H7Cl2NO/c12-8-4-1-3-7(10(8)13)11-9(15)5-2-6-14-11/h1-6,15H
• InChI Key： KSIXETPDDPSOHB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=CN=1)O)Cl

Computed Properties

• Exact Mass: 238.9904692Da
• Monoisotopic Mass: 238.9904692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(2,3-Dichlorophenyl)-3-hydroxypyridine

Introduction to 2-(2,3-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261994-88-0)

2-(2,3-Dichlorophenyl)-3-hydroxypyridine, identified by the chemical abstracts service number 1261994-88-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound features a pyridine core substituted with a 2,3-dichlorophenyl group and a hydroxyl moiety at the 3-position. Its unique structural configuration makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, anti-inflammatory, and antimicrobial applications.

The molecular structure of 2-(2,3-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261994-88-0) exhibits a balance of lipophilicity and polarizability, which is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of both electron-withdrawing chloro substituents and a hydroxyl group influences its electronic distribution and reactivity, making it a versatile intermediate in synthetic chemistry. Recent advancements in computational modeling have highlighted its potential as a kinase inhibitor, particularly in targeting aberrant signaling pathways associated with cancer progression.

In the context of modern drug discovery, 2-(2,3-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261994-88-0) has garnered attention for its role in designing small-molecule inhibitors that modulate protein-protein interactions. Studies have demonstrated its efficacy in disrupting oncogenic pathways by inhibiting key enzymes involved in cell proliferation and survival. For instance, preclinical investigations have shown promising results in vitro when this compound is used to target tyrosine kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). The dichlorophenyl moiety enhances binding affinity by forming multiple hydrogen bonds and hydrophobic interactions with the enzyme active site, while the hydroxyl group serves as a crucial pharmacophore for further optimization.

The synthesis of 2-(2,3-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261994-88-0) involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated pyridines and aryl boronic acids, followed by functional group modifications to introduce the hydroxyl group. Advances in green chemistry have also led to the development of more sustainable methods, such as solvent-free reactions or catalytic systems that minimize waste generation. These innovations align with the broader industry trend toward environmentally conscious pharmaceutical manufacturing.

From a medicinal chemistry perspective, the structural features of 2-(2,3-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261994-88-0) offer opportunities for designing next-generation therapeutics with improved selectivity and reduced toxicity. The dichlorophenyl group not only enhances binding but also provides a handle for further derivatization through halogen-metal exchange or nucleophilic aromatic substitution reactions. This flexibility allows chemists to explore diverse chemical space rapidly using automated synthesis platforms and high-throughput screening techniques. Such approaches have accelerated the identification of lead compounds with enhanced pharmacological profiles.

Recent clinical trials have begun to evaluate derivatives of this scaffold for their therapeutic potential in human diseases. While 2-(2,3-Dichlorophenyl)-3-hydroxypyridine itself may not be directly tested in patients due to its intermediate nature, its analogs have shown encouraging results in Phase I studies targeting refractory cancers. The hydroxyl group plays a pivotal role in modulating metabolic clearance rates, ensuring that drug candidates exhibit sufficient half-life for effective treatment regimens. Additionally, computational docking studies have revealed its potential interaction with transcription factors involved in inflammation regulation, suggesting applications beyond oncology.

The regulatory landscape for compounds like 2-(2,3-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261994-88-0) is shaped by guidelines from agencies such as the FDA and EMA, which emphasize rigorous safety and efficacy assessments before clinical deployment. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality control throughout production processes. As research progresses, collaborations between academic institutions and pharmaceutical companies are fostering innovation by integrating cutting-edge technologies like CRISPR-based screening assays to identify new drug targets.

In conclusion,2-(2,3-Dichlorophenyl)-3-hydroxypyridine (CAS No. 1261994-88-0) represents a compelling example of how structural diversity can drive therapeutic innovation. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutics targeting complex diseases. As the field of medicinal chemistry continues to evolve，this compound will likely remain at the forefront of research efforts aimed at improving patient outcomes through targeted molecular interventions.